Cas no 65456-71-5 (1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2))
1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2)
- 5(4)-Aminoimidazole-4(5)-carboxamidoxime dihydrochloride
- N-[amino-(5-aminoimidazol-4-ylidene)methyl]hydroxylamine,dihydrochloride
- 5-4-aminoimidazole-4-5-carboxamidoxime*dihydrochl
- 5-4-AMINOIMIDAZOLE-4-5-CARBOXAMIDOXIMEDI HYDROCHLOR
- 5-Amino-1(3)H-imidazol-4-carbamidoxim, Dihydrochlorid
- 5-amino-1(3)H-imidazole-4-carboxamide oxime, dihydrochloride
- NSC220965
- 65456-71-5
- 4-amino-N'-hydroxy-1H-imidazole-5-carboximidamide;dihydrochloride
-
- MDL: MFCD00058150
- Inchi: 1S/C4H7N5O.2ClH/c5-3-2(4(6)9-10)7-1-8-3;;/h1,10H,5H2,(H2,6,9)(H,7,8);2*1H
- InChI Key: VUUHBIHWGRRJKD-UHFFFAOYSA-N
- SMILES: Cl.Cl.O/N=C(/C1=C(N)N=CN1)\N
Computed Properties
- Exact Mass: 177.04200
- Monoisotopic Mass: 213.018
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 228
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 109A^2
Experimental Properties
- Boiling Point: 288.5°C at 760 mmHg
- Flash Point: 128.3°C
- PSA: 113.31000
- LogP: 1.16990
1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2) Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H301-H317-H318
- Warning Statement: P280-P301+P310-P305+P351+P338
- Hazardous Material transportation number:UN 2811 6.1/PG 3
- WGK Germany:3
- Hazard Category Code: 25-41-43
- Safety Instruction: 36/37-45
-
Hazardous Material Identification:
- Risk Phrases:25-41-43
- Storage Condition:−20°C
1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | A3384-100MG |
1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2) |
65456-71-5 | 100MG |
405.88 | 2021-05-17 |
1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2) Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2)
Comprehensive Overview of 1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2) (CAS No. 65456-71-5)
The compound 1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2) (CAS No. 65456-71-5) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its imidazole backbone and hydroxycarboximidamide functional group, is pivotal in the development of novel therapeutic agents. Its unique structure makes it a subject of interest for researchers exploring enzyme inhibition, antimicrobial activity, and signal transduction pathways.
In recent years, the demand for imidazole derivatives has surged due to their versatile applications in drug discovery. The 5-amino-N-hydroxy moiety in this compound enhances its potential as a bioactive scaffold, particularly in targeting nitric oxide synthase (NOS) and other metalloenzymes. Researchers are increasingly focusing on its role in modulating oxidative stress and inflammatory responses, aligning with current trends in precision medicine and personalized therapeutics.
The hydrochloride salt form (1:2 ratio) of this compound improves its solubility and stability, making it more suitable for in vitro and in vivo studies. This property is critical for laboratories aiming to investigate its pharmacokinetics and pharmacodynamics. Moreover, its synergistic effects with other small-molecule inhibitors have been explored in combinatorial therapies, addressing challenges like drug resistance in infectious diseases and oncology.
From an industrial perspective, the synthesis and scalability of CAS No. 65456-71-5 are topics of active discussion. Innovations in green chemistry and catalytic processes have been applied to optimize its production, reducing environmental impact while maintaining high purity. These advancements resonate with the growing emphasis on sustainable manufacturing in the chemical sector.
Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with regulatory standards. Its spectral data and chromatographic profiles are well-documented, facilitating its integration into high-throughput screening platforms. This aligns with the broader shift toward data-driven drug development and AI-assisted molecular design.
In summary, 1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2) represents a promising candidate for advancing biomedical research. Its multifaceted applications, coupled with evolving synthetic methodologies, position it at the forefront of innovative therapeutics and translational science.
65456-71-5 (1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)